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Compound of Interest

Compound Name:
3,8-Bismethacryloyl ethidium

bromide

CAS No.: 206444-57-7

Cat. No.: B1602435

Get Quote

Core Directive & Scientific Rationale
3,8-Bismethacryloyl ethidium bromide is a derivative of the classic DNA intercalator ethidium

bromide (EtBr). By functionalizing the primary amino groups at the 3 and 8 positions with

methacryloyl moieties, the molecule becomes a polymerizable monomer. This allows it to be

covalently incorporated into polymer matrices, serving as a fluorescent reporter that retains the

specific DNA-binding or structural properties of the parent ethidium core.

Retrosynthetic Analysis
The synthesis is a nucleophilic acyl substitution (Schotten-Baumann type reaction) under

anhydrous conditions.

Precursor: 3,8-Diamino-5-ethyl-6-phenylphenanthridinium bromide (Ethidium Bromide).[1][2]

Electrophile: Methacryloyl Chloride (high reactivity) or Methacrylic Anhydride.

Base: Triethylamine (TEA) to neutralize the HCl byproduct.
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Solvent: Anhydrous N,N-Dimethylformamide (DMF) is preferred over Dichloromethane

(DCM) due to the poor solubility of the ethidium bromide salt in non-polar organic solvents.

Safety & Handling (Critical)
WARNING: This protocol involves high-risk reagents.

Ethidium Bromide & Derivative: Potent mutagen and suspected carcinogen.[2][3][4] It

intercalates into DNA.[1][2][3][5][6] Avoid all skin contact and inhalation. Use a dedicated

fume hood, double nitrile gloves, and a lab coat.

Methacryloyl Chloride: Lachrymator, corrosive, and moisture-sensitive. Causes severe

burns.

Light Sensitivity: The phenanthridinium core is photosensitive. Perform all reactions and

purification steps in low light or amber glassware.

Experimental Protocol
Materials Required

Reagent MW ( g/mol ) Equivalents Role

Ethidium Bromide 394.31 1.0 Core Substrate

Methacryloyl Chloride 104.53 2.5 - 3.0 Acylating Agent

Triethylamine (TEA) 101.19 3.0 Proton Scavenger

DMF (Anhydrous) - Solvent Medium (Solubilizer)

Diethyl Ether - Precipitant Workup

Step-by-Step Synthesis Workflow
Phase 1: Preparation

Drying: Dry commercial Ethidium Bromide in a vacuum desiccator over

overnight to remove residual moisture, which competes with the amine for the acid chloride.
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Solubilization: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

1.0 g (2.54 mmol) of Ethidium Bromide in 15-20 mL of anhydrous DMF.

Note: Sonicate if necessary. The solution will be deep red.

Base Addition: Add 1.06 mL (7.6 mmol, 3 eq) of Triethylamine (TEA) to the flask.

Cooling: Place the reaction vessel in an ice-water bath (0 °C) and purge with dry Nitrogen or

Argon for 10 minutes.

Phase 2: Acylation Reaction
Addition: Dropwise, add 0.74 mL (7.6 mmol, 3 eq) of Methacryloyl Chloride diluted in 2 mL of

dry DMF over 15 minutes.

Causality: Slow addition at 0 °C prevents thermal runaway and minimizes polymerization

of the methacryloyl chloride itself.

Reaction: Allow the mixture to stir at 0 °C for 1 hour, then remove the ice bath and stir at

room temperature (RT) for 12–24 hours in the dark.

Monitoring: Monitor reaction progress via TLC (Silica; Methanol:Chloroform 1:9). The

product will have a different Rf value (typically higher) than the starting amine.

Phase 3: Workup & Purification
Precipitation: Pour the reaction mixture slowly into 200 mL of cold Diethyl Ether (or Acetone)

with vigorous stirring. The product will precipitate as an orange-red solid.

Filtration: Collect the precipitate by vacuum filtration using a sintered glass funnel.

Washing: Wash the solid extensively with cold ether to remove residual DMF, TEA, and

unreacted methacryloyl chloride.

Recrystallization: Recrystallize the crude solid from hot Ethanol or a Methanol/Ether mixture

to obtain pure crystals.

Drying: Dry the purified product under high vacuum at RT for 24 hours.
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Reaction Pathway Visualization
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Caption: Nucleophilic acyl substitution pathway converting primary amines of Ethidium Bromide

to methacrylamides.

Characterization & Data
Expected Analytical Data
Confirm the structure using 1H NMR and Melting Point.
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Technique Parameter
Expected Signal /
Value

Interpretation

Appearance Visual Orange/Red Powder

Characteristic of

phenanthridinium

salts.

Melting Point Thermal 249 - 253 °C
Consistent with

literature values [1].

1H NMR Vinyl Protons 5.5 - 6.2 ppm (m, 4H)

Indicates successful

incorporation of

methacryloyl groups

(two vinyl protons per

amide).

1H NMR Methyl Group ~2.1 ppm (s, 6H)

Methyl group on the

methacrylate double

bond.

1H NMR Aromatic 7.5 - 8.8 ppm (m)

Phenanthridinium core

protons (shifts slightly

compared to EtBr).

UV-Vis 299 nm, 415 nm

Absorption maxima in

aqueous/methanolic

solution.

Experimental Workflow Diagram
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Setup:
Flame-dry glassware

N2 Atmosphere
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Purification:
Recrystallize (Ethanol)
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Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the synthesis and purification of the monomer.

Troubleshooting & Optimization
Incomplete Reaction: If TLC shows starting material remains, add an additional 0.5 eq of

Methacryloyl Chloride and stir for 4 more hours. Ensure the DMF is strictly anhydrous, as

water hydrolyzes the acid chloride.

Oiling Out: If the product forms an oil upon precipitation in ether, decant the ether, redissolve

in a minimum amount of Methanol, and re-precipitate dropwise into vigorously stirred
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Hexane/Ether (1:1).

Solubility Issues: If EtBr does not fully dissolve in DMF initially, proceed with the suspension.

As the amine reacts to form the amide, the solubility profile changes, often resulting in a

clear solution before precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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